Cas no 1018678-38-0 (4-amino-2-chloro-3-Pyridinecarboxylic acid)

4-Amino-2-chloro-3-pyridinecarboxylic acid is a versatile heterocyclic compound with a molecular formula of C₆H₅ClN₂O₂. It serves as a valuable intermediate in pharmaceutical and agrochemical synthesis due to its reactive amino, chloro, and carboxylic acid functional groups. The compound's pyridine core enhances its utility in constructing biologically active molecules, particularly in the development of antimicrobial and anti-inflammatory agents. Its well-defined structure and high purity make it suitable for precise chemical modifications. The presence of both electron-donating (amino) and electron-withdrawing (chloro, carboxyl) groups allows for selective derivatization, enabling tailored applications in medicinal chemistry and material science.

4-amino-2-chloro-3-Pyridinecarboxylic acid structure

1018678-38-0 structure

Product Name:4-amino-2-chloro-3-Pyridinecarboxylic acid

CAS No:1018678-38-0

MF:C₆H₅ClN₂O₂

MW:172.569100141525

MDL:MFCD13188881

CID:1096458

PubChem ID:59553880

Update Time:2025-05-27

4-amino-2-chloro-3-Pyridinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-amino-2-chloro-3-Pyridinecarboxylic acid
- 4-amino-2-chloropyridine-3-carboxylic acid
- 4-amino-2-chloronicotinic acid
- AS-42805
- 3-Pyridinecarboxylic acid, 4-amino-2-chloro-
- PB30056
- KSWQBRYDZAEYQP-UHFFFAOYSA-N
- DB-184662
- CS-0051052
- DTXSID301267644
- MFCD13188881
- 1018678-38-0
- SCHEMBL1178513
- 4-Amino-2-chloro-nicotinic acid
- SY243095
- AKOS025403226
- 4-AMINO-2-CHLORONICOTINICACID
- MDL： MFCD13188881
- Inchi： 1S/C6H5ClN2O2/c7-5-4(6(10)11)3(8)1-2-9-5/h1-2H,(H2,8,9)(H,10,11)
- InChI Key： KSWQBRYDZAEYQP-UHFFFAOYSA-N
- SMILES： ClC1C(C(=O)O)=C(C=CN=1)N

Computed Properties

Exact Mass: 172.0039551g/mol
Monoisotopic Mass: 172.0039551g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 76.2Å²

4-amino-2-chloro-3-Pyridinecarboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LO555-5g	4-amino-2-chloro-3-Pyridinecarboxylic acid	1018678-38-0	97%	5g	7020.0CNY	2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LO555-1g	4-amino-2-chloro-3-Pyridinecarboxylic acid	1018678-38-0	97%	1g	2106.0CNY	2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LO555-250mg	4-amino-2-chloro-3-Pyridinecarboxylic acid	1018678-38-0	97%	250mg	1064CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LO555-50mg	4-amino-2-chloro-3-Pyridinecarboxylic acid	1018678-38-0	97%	50mg	280.0CNY	2021-07-17
Alichem	A029015560-250mg	4-Amino-2-chloronicotinic acid	1018678-38-0	95%	250mg	$940.80	2023-09-04
Alichem	A029015560-1g	4-Amino-2-chloronicotinic acid	1018678-38-0	95%	1g	$3039.75	2023-09-04
Chemenu	CM243905-1g	4-Amino-2-chloronicotinic acid	1018678-38-0	95%	1g	$234	2021-08-04
Chemenu	CM243905-5g	4-Amino-2-chloronicotinic acid	1018678-38-0	95%	5g	$842	2021-08-04
Chemenu	CM243905-10g	4-Amino-2-chloronicotinic acid	1018678-38-0	95%	10g	$1403	2021-08-04
Chemenu	CM243905-25g	4-Amino-2-chloronicotinic acid	1018678-38-0	95%	25g	$2805	2021-08-04

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RSC Adv., 2014,4, 14143-14148
4. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
5. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159

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